Cas no 1179360-08-7 (6-(tert-Butyl)picolinimidamide hydrochloride)

• Product Name: 6-(tert-Butyl)picolinimidamide hydrochloride
• CAS No: 1179360-08-7
• MF: C₁₀H₁₆ClN₃
• MW: 213.707140922546
• CID: 1015953
• PubChem ID: 53485117
• Update Time: 2025-05-25

6-(tert-Butyl)picolinimidamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(tert-Butyl)picolinimidamide hydrochloride
• 6-TERT-BUTYLPICOLINIMIDAMIDE HYDROCHLORIDE
• 6-tert-butylpyridine-2-carboximidamide,hydrochloride
• DTXSID00704379
• 1179360-08-7
• 6-TERT-BUTYLPYRIDINE-2-CARBOXIMIDAMIDE HYDROCHLORIDE
• 6-(tert-Butyl)picolinimidamidehydrochloride
• DB-242692
• A910329
• 6-tert-Butylpyridine-2-carboximidamide--hydrogen chloride (1/1)
• AKOS015847281

• MDL： MFCD12755690
• Inchi： 1S/C10H15N3.ClH/c1-10(2,3)8-6-4-5-7(13-8)9(11)12;/h4-6H,1-3H3,(H3,11,12);1H
• InChI Key： BXRPJOKWULIBAD-UHFFFAOYSA-N
• SMILES： Cl.N1C(C(=N)N)=CC=CC=1C(C)(C)C

Computed Properties

• Exact Mass: 213.1032752g/mol
• Monoisotopic Mass: 213.1032752g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.8Ų

6-(tert-Butyl)picolinimidamide hydrochloride Security Information

• Storage Condition：Sealed in dry,Room Temperature

Additional information on 6-(tert-Butyl)picolinimidamide hydrochloride

6-(tert-Butyl)picolinimidamide Hydrochloride: A Comprehensive Overview

6-(tert-Butyl)picolinimidamide hydrochloride, identified by the CAS number 1179360-08-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of picolinimidamides, which are known for their diverse applications in drug discovery and material science. The structure of 6-(tert-butyl)picolinimidamide hydrochloride consists of a picolinamide backbone with a tert-butyl substituent at the 6-position, which imparts unique chemical and biological properties.

The synthesis of 6-(tert-butyl)picolinimidamide hydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and amidation. The tert-butyl group is introduced to enhance the compound's lipophilicity, which is crucial for its potential application as a drug candidate. Recent studies have highlighted the importance of such structural modifications in improving the bioavailability and pharmacokinetic profiles of therapeutic agents.

In terms of pharmacological activity, 6-(tert-butyl)picolinimidamide hydrochloride has shown promising results in preclinical models. Research published in 2023 demonstrated its potential as an inhibitor of certain enzyme targets, making it a candidate for the treatment of diseases such as cancer and neurodegenerative disorders. The compound's ability to modulate these targets is attributed to its unique structure, particularly the tert-butyl group, which facilitates interactions with the active site of the enzymes.

The application of 6-(tert-butyl)picolinimidamide hydrochloride extends beyond pharmacology. Its structural features make it a valuable tool in materials science, where it can be used as a building block for constructing advanced materials with tailored properties. For instance, recent studies have explored its use in constructing metal-organic frameworks (MOFs), which have applications in gas storage and catalysis.

In conclusion, 6-(tert-butyl)picolinimidamide hydrochloride, with its CAS number 1179360-08-7, represents a versatile compound with potential applications across multiple disciplines. Its unique structure, synthesis methods, and pharmacological activity position it as a key molecule in contemporary research. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.